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molecular formula C10H12OS B8664136 2-(2-Methylallylthio)phenol

2-(2-Methylallylthio)phenol

Cat. No. B8664136
M. Wt: 180.27 g/mol
InChI Key: NCJOZPKAAJBLBT-UHFFFAOYSA-N
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Patent
US08618162B2

Procedure details

This compound was prepared in 65% yield from 2-mercaptophenol and methallyl chloride according to the procedure for 16b in Example VII. Brown Oil; 1H NMR (CDCl3): δ 1.86 (s, 3H), 3.26 (s, 2H), 4.52 (s, 1H), 4.73 (s, 1H), 6.68 (s, 1H), 6.85 (dt, J=1.35 Hz, J=7.40 Hz, 1H), 6.97 (dd, J=1.1, J=8.0 Hz, 1H), 7.25 (dt, J=1.4, J=7.7, 1H), 7.39 (dd, J=1.7 Hz, J=7.7 Hz, 1H); 13C NMR (CDCl3): δ 20.91, 44.49, 114.74, 114.92, 118.84, 120.67, 131.25, 136.31, 140.32, 157.08.
Name
2-mercaptophenol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
methallyl chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
16b
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2-(2-methylallylthio)phenol
Yield
65%

Identifiers

REACTION_CXSMILES
[SH:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][C:3]=1[OH:8].[CH2:9](Cl)[C:10](=[CH2:12])[CH3:11]>>[CH3:11][C:10](=[CH2:9])[CH2:12][S:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][C:3]=1[OH:8]

Inputs

Step One
Name
2-mercaptophenol
Quantity
0 (± 1) mol
Type
reactant
Smiles
SC1=C(C=CC=C1)O
Name
methallyl chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C(C)=C)Cl
[Compound]
Name
16b
Quantity
0 (± 1) mol
Type
reactant
Smiles

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
2-(2-methylallylthio)phenol
Type
Smiles
CC(CSC1=C(C=CC=C1)O)=C
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 65%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.